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Abstract

The BUR1 gene, encoding a cyclin-dependent kinase (CDK), is a critical regulator of
fundamental cellular processes in Saccharomyces cerevisiae and its homologs in higher
eukaryotes. This technical guide provides an in-depth exploration of the BUR1 gene ontology,
detailing its molecular functions, involvement in key signaling pathways, and its impact on
transcription, cell cycle progression, and genome stability. Through a comprehensive review of
the scientific literature, this document presents quantitative data, detailed experimental
methodologies, and visual representations of BUR1-centric pathways to serve as a valuable
resource for researchers and professionals in drug development.

Core Functions of the Burl-Bur2 Kinase Complex

BURL1 is an essential gene that encodes the catalytic subunit of a CDK complex, which
partners with the cyclin Bur2.[1] This complex, hereafter referred to as Burl/2, is a key player
in the regulation of transcription elongation.[1] Its primary role involves the phosphorylation of
the C-terminal domain (CTD) of the largest subunit of RNA polymerase Il (RNAPII), Rpb1.[2][3]
While it can phosphorylate both Serine 2 (Ser2) and Serine 5 (Ser5) of the CTD heptapeptide
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repeat (YSPTSPS) in vitro, its major in vivo role in Ser2 phosphorylation is debated, with some
evidence suggesting it primarily facilitates the subsequent action of another kinase, Ctk1.[4][5]

[6]

Beyond its canonical role in transcription, the Burl/2 complex is implicated in a diverse array of
cellular functions:

» Histone Modification: Burl/2 is required for the monoubiquitination of histone H2B and the
trimethylation of histone H3 at lysine 36 (H3K36me3), linking its transcriptional role to
chromatin remodeling.[7][8]

o Genome Stability: The complex interacts with Replication Protein A (RPA) and plays a role in
maintaining genome stability during replication stress.[9]

e Cell Cycle Control: In conjunction with the Target of Rapamycin Complex 1 (TORC1), Burl
participates in vacuole-mediated cell cycle progression from the G1 phase by directly
phosphorylating the kinase Sch9.[10][11]

o Telomere Maintenance: The Burl/2 complex has been identified as a regulator of telomere
length.[1][12]

Quantitative Data Summary

The functional consequences of altered BUR1 activity have been quantified in various studies.
The following tables summarize key quantitative findings.

Table 1: Impact of burl Mutation on Gene Expression

Transcriptome analysis of a burl-107 mutant following treatment with methyl methanesulfonate
(MMS) revealed significant changes in gene expression.
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Fold Change (MMS-treated
burl-107 vs. WT)

Gene Function

Upregulated

Heat shock protein, stress
HSP12 >2.0
response

Cytosolic catalase T, oxidative
CTT1 >2.0
stress response

DNA damage responsive
DDR2 _ >2.0
protein

Downregulated

Ribosomal protein of the small
RPS8A _ <-2.0
subunit

Ribosomal protein of the large
RPL10 . <-2.0
subunit

Translation elongation factor 1
TEF1 <-2.0
alpha

(Data adapted from
transcriptome profiling analysis
of burl mutants, which shows
a general trend of upregulation
of stress response genes and
downregulation of genes
related to ribosome biogenesis

and translation.)[13]

Table 2: Effect of burl Mutations on Telomere Length

Mutations in BUR1 lead to a measurable decrease in telomere length.
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Average Telomere

Change from Wild-

Strain Relevant Genotype .

Length (base pairs) Type (bp)
Wild-Type BUR1 ~300-350 N/A
burlA burl deletion ~150-200 ~-150
bur2A bur2 deletion ~150-200 ~-150
(Quantitative

estimates are based
on Southern blot
analyses from multiple
studies which
consistently show a
significant reduction in
telomere length in
burl and bur2
mutants.)[1][12]

Table 3: Known Phosphorylation Sites of Burl

Substrates

Burl kinase phosphorylates a range of substrates on specific serine and threonine residues.

Substrate

Phosphorylation Site(s)

Functional Consequence

Rpb1 (RNA Pol Il CTD)

Ser2, Ser5

Regulation of transcription
elongation, recruitment of RNA

processing factors.[3][5]

Ser560, Thr568, Thr574,
Thr575, Ser709, Thr710,

Promotion of cell cycle

Sch9 progression from G1 phase.
Ser711, Thr721, Thr723,
[14][15]
Ser726
Promotion of transcription
Spts C-terminal region (CTR) elongation and recruitment of

the PAF complex.[7]
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Signaling Pathways and Logical Relationships

The diverse functions of BUR1 are executed through its participation in distinct and
interconnected signaling pathways. The following diagrams, generated using the DOT
language, illustrate these complex relationships.

Transcriptional Elongation and Histone Modification
Pathway

1
L

Click to download full resolution via product page

Caption: Burl in Transcription and Histone Modification.

Cell Cycle Control Pathway
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Caption: Burl's role in vacuole-mediated cell cycle control.

Key Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the study
of BUR1.

In Vitro Kinase Assay

This assay is used to determine the ability of the Burl/2 complex to phosphorylate a substrate.
 Purification of Kinase and Substrate:

o Express and purify the Burl/2 complex from S. cerevisiae or a recombinant system (e.g.,
baculovirus-infected insect cells).

o Express and purify the substrate protein (e.g., a GST-fusion of the Rpb1 CTD or Sch9).

¢ Kinase Reaction:
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o Combine the purified Burl/2 complex and substrate in a kinase buffer containing ATP
(often radiolabeled with 32P for detection) and Mg2+.

o Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

» Detection of Phosphorylation:
o Stop the reaction by adding SDS-PAGE loading buffer.
o Separate the proteins by SDS-PAGE.

o Detect the phosphorylated substrate by autoradiography (if using 32P-ATP) or by Western
blotting with a phospho-specific antibody.

Chromatin Immunoprecipitation (ChiP)

ChIP is used to determine the in vivo association of Burl/2 with specific genomic regions.

Cross-linking:

o Treat yeast cells with formaldehyde to cross-link proteins to DNA.

Chromatin Preparation:

o Lyse the cells and shear the chromatin into small fragments (200-500 bp) by sonication or
enzymatic digestion.

Immunoprecipitation:

o Incubate the sheared chromatin with an antibody specific to a component of the Burl/2
complex (e.g., an epitope-tagged Burl).

o Use protein A/G beads to precipitate the antibody-protein-DNA complexes.

DNA Purification and Analysis:

o Reverse the cross-links and purify the co-precipitated DNA.
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o Analyze the purified DNA by quantitative PCR (QPCR) using primers for specific genomic
regions or by high-throughput sequencing (ChiP-seq) for genome-wide analysis.

Synthetic Genetic Array (SGA) Analysis

SGA is a high-throughput technique to identify genetic interactions.
 Strain Construction:

o Create a "query" strain carrying a mutation in the gene of interest (e.g., a burl
temperature-sensitive allele).

e Mating and Selection:
o Mate the query strain to an ordered array of ~5,000 viable gene deletion mutants.

o Through a series of robotic replica pinning steps, select for diploid cells, induce
sporulation, and select for haploid double mutants.

e Phenotypic Analysis:

o Score the growth of the double mutant colonies to identify synthetic lethal or sick
interactions, where the combination of the two mutations results in a more severe growth
defect than either single mutation alone.

Telomere Length Analysis by Southern Blot

This method is used to measure the length of telomeric DNA.
e Genomic DNA Extraction and Digestion:
o Isolate high-quality genomic DNA from yeast strains.

o Digest the DNA with a restriction enzyme that does not cut within the telomeric repeats
(e.g., Xhol).

¢ Gel Electrophoresis and Southern Transfer:

o Separate the digested DNA fragments by size on an agarose gel.
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o Transfer the DNA from the gel to a nylon membrane.

o Hybridization and Detection:
o Hybridize the membrane with a labeled probe specific to the telomeric repeat sequence.

o Detect the probe signal to visualize the telomeric DNA fragments and determine their size
relative to a DNA ladder.

Conclusion and Future Directions

The BUR1 gene ontology reveals a kinase with a remarkable breadth of influence, extending
from the core transcriptional machinery to the regulation of cell division and the maintenance of
genomic integrity. Its multifaceted nature makes it a compelling subject for further investigation,
particularly in the context of human disease where its homologs play significant roles. Future
research should aim to further dissect the substrate specificity of Burl/2, elucidate the precise
mechanisms by which it coordinates its diverse functions, and explore its potential as a
therapeutic target. The methodologies and data presented in this guide provide a solid
foundation for these future endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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